Cas no 98651-66-2 (Halobetasol)

• Product Name: Halobetasol
• CAS No: 98651-66-2
• MF: C₂₂H₂₇ClF₂O₄
• MW: 428.897193193436
• MDL: MFCD00868926
• CID: 810968
• PubChem ID: 5311167
• Update Time: 2025-05-27

Halobetasol Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16b)-
• Halobetasol
• (6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-(2-chloroacetyl)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• Halobetasol [USAN]
• DB00596
• (6S,8S,9R,10S,11S,13S,14S,16S,17R)-17-(2-chloroacetyl)-6,9-diluoro-11,17-dihydroxy-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• IDP-122
• CGP 14458
• Ulobetasolum
• DTXSID60243759
• NS00069842
• UNII-9P6159HM7T
• 9P6159HM7T
• D08660
• LEHFPXVYPMWYQD-XHIJKXOTSA-N
• (1R,2S,3aS,3bS,5S,9aS,9bR,10S,11aS)-1-(2-chloroacetyl)-5,9b-difluoro-1,10-dihydroxy-2,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• 21-CHLORO-6.ALPHA.,9-DIFLUORO-11.BETA.,17-DIHYDROXY-16.BETA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• EN300-19768053
• CS-0063401
• 98651-66-2
• CHEBI:197151
• (6alpha,11beta,16beta)-21-chloro-6,9-difluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione
• 21-CHLORO-6alpha,9-DIFLUORO-11beta,17-DIHYDROXY-16beta-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• Ulobetasol (INN)
• Q7879715
• ULOBETASOL [WHO-DD]
• HALOBETASOL PROPIONATE IMPURITY, 21-CHLORO DIFLORASONE- [USP IMPURITY]
• D07AC21
• 21-chloro diflorasone
• SCHEMBL4679
• DTXCID40166250
• HY-113783
• Ulobetasol
• HALOBETASOL [VANDF]
• Ulobetasol [INN]
• CHEMBL1201360
• Pregna-1,4-diene-3,20-dione, 21-chloro-6,9-difluoro-11,17-dihydroxy-16-methyl-, (6a,11ss,16ss)-; (6a,11ss,16ss)-21-Chloro-6,9-difluoro-11,17-dihydroxy-16-methylpregna-1,4-diene-3,20-dione; Halobetasol; Ulobetasol
• DA-53825

• MDL： MFCD00868926
• Inchi： 1S/C22H27ClF2O4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-19(15,2)21(14,25)17(27)9-20(13,3)22(11,29)18(28)10-23/h4-5,7,11,13-14,16-17,27,29H,6,8-10H2,1-3H3/t11-,13-,14-,16-,17-,19-,20-,21-,22-/m0/s1
• InChI Key： LEHFPXVYPMWYQD-XHIJKXOTSA-N
• SMILES： ClCC([C@]1([C@@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)O)=O

Computed Properties

• Exact Mass: 428.157
• Monoisotopic Mass: 428.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 843
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 556.8±50.0 °C at 760 mmHg
• Flash Point: 290.6±30.1 °C
• Vapor Pressure: 0.0±3.4 mmHg at 25°C

Halobetasol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Halobetasol

Halobetasol (CAS No. 98651-66-2): A Comprehensive Guide to Its Properties and Applications

Halobetasol, with the CAS No. 98651-66-2, is a potent synthetic corticosteroid widely recognized for its anti-inflammatory and immunosuppressive properties. This compound belongs to the class of topical corticosteroids and is primarily used in dermatology to treat various skin conditions, such as psoriasis, eczema, and dermatitis. Its efficacy and safety profile have made it a subject of interest among healthcare professionals and researchers alike.

The chemical structure of Halobetasol includes a halogenated moiety, which enhances its potency compared to non-halogenated corticosteroids. This structural feature is critical for its high affinity to glucocorticoid receptors, enabling it to modulate gene expression and reduce inflammation effectively. The CAS No. 98651-66-2 uniquely identifies this compound in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents.

In recent years, the demand for Halobetasol has surged due to the increasing prevalence of chronic skin conditions. Patients and healthcare providers frequently search for terms like "Halobetasol side effects", "Halobetasol vs. Clobetasol", and "best topical steroid for psoriasis". These queries reflect the growing need for reliable information on its use, comparative efficacy, and safety. Addressing these concerns, studies have shown that Halobetasol offers a favorable balance between potency and tolerability, making it a preferred choice for short-term treatment of severe inflammatory skin disorders.

Another trending topic is the long-term use of Halobetasol and its potential side effects, such as skin thinning or adrenal suppression. While Halobetasol is highly effective, medical guidelines recommend limiting its prolonged use to minimize adverse effects. Patients are advised to follow prescribed regimens and consult dermatologists for alternative therapies if needed. This aligns with the broader shift toward personalized medicine in dermatology, where treatment plans are tailored to individual patient needs.

From a pharmaceutical perspective, Halobetasol is available in various formulations, including creams, ointments, and lotions, each designed for specific skin types and conditions. The CAS No. 98651-66-2 ensures precise identification in drug manufacturing and quality control processes. Innovations in drug delivery systems, such as nanotechnology-based formulations, are also being explored to enhance the bioavailability and reduce the systemic absorption of Halobetasol, further improving its safety profile.

Environmental and regulatory aspects of Halobetasol are also gaining attention. As with all pharmaceuticals, proper disposal and environmental impact assessments are essential to prevent ecosystem contamination. Regulatory agencies worldwide, including the FDA and EMA, have established guidelines for the safe use and monitoring of Halobetasol-containing products, ensuring patient safety and environmental protection.

In conclusion, Halobetasol (CAS No. 98651-66-2) remains a cornerstone in the management of inflammatory skin diseases. Its potent anti-inflammatory effects, coupled with ongoing research into improved formulations and safer usage protocols, underscore its relevance in modern dermatology. By addressing common patient concerns and staying abreast of scientific advancements, healthcare providers can optimize the therapeutic benefits of Halobetasol while minimizing risks.